ethyl 4-{[(sec-butylamino)carbonothioyl]amino}benzoate

• IUPAC Name: ethyl 4-(butan-2-ylcarbamothioylamino)benzoate
• InChI: InChI=1S/C14H20N2O2S/c1-4-10(3)15-14(19)16-12-8-6-11(7-9-12)13(17)18-5-2/h6-10H,4-5H2,1-3H3,(H2,15,16,19)
• InChI Key: SOVOMFDZRQKOLY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=S)NC1=CC=C(C=C1)C(=O)OCC
• Molecular Formula: C14H20N2O2S
• Molecular Weight: 280.39 g/mol

Description

Ethyl 4-{[(sec-butylamino)carbonothioyl]amino}benzoate is a chemical compound that is commonly used in scientific research. This compound is also known as ethyl 4-[(sec-butylamino)carbonyl]amino]benzoate and has a molecular formula of C16H22N2O2S. The compound is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol.

Mechanism of Action

The mechanism of action of ethyl 4-{[(sec-butylamino)carbonothioyl]amino}benzoate is related to its ability to act as a substrate for enzymes such as esterases and amidases. These enzymes catalyze the hydrolysis of the ester bond in the compound, resulting in the formation of the corresponding acid and amine products. The rate of hydrolysis of the compound can be used to study the kinetics of enzyme-catalyzed reactions.
Biochemical and Physiological Effects:
Ethyl 4-{[(sec-butylamino)carbonothioyl]amino}benzoate does not have any known biochemical or physiological effects on its own. However, the compound is often used as a tool to study the effects of other compounds on biochemical and physiological processes. For example, the compound can be used to study the metabolism of drugs and the effects of drug interactions on enzyme activity.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[(sec-butylamino)carbonothioyl]amino}benzoate in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, the compound is soluble in organic solvents, which makes it easy to use in a variety of experimental setups. However, one limitation of using the compound is that it does not have any known biochemical or physiological effects on its own, which means that it must be used in conjunction with other compounds to study their effects.

Future Directions

There are many potential future directions for research involving ethyl 4-{[(sec-butylamino)carbonothioyl]amino}benzoate. One potential area of research is the development of new enzymes that can catalyze the hydrolysis of the compound more efficiently. Additionally, the compound could be used as a tool to study the effects of new drugs on enzyme activity and drug metabolism. Finally, the compound could be used as a model system to study the effects of environmental toxins on enzyme activity and metabolism.

Scientific Research Applications

Ethyl 4-{[(sec-butylamino)carbonothioyl]amino}benzoate is commonly used in scientific research as a tool to study the biochemical and physiological effects of various compounds. The compound is often used as a substrate for enzymes such as esterases and amidases, which can be used to study enzyme kinetics and inhibition. Additionally, the compound is used as a model compound for the study of drug metabolism and pharmacokinetics.